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Compound of Interest

Compound Name: 1-(3-Methylphenyl)-2-thiourea

Cat. No.: B1269953

Application Notes: Synthesis of 1-(3-
Methylphenyl)-2-thiourea

Introduction

1-(3-Methylphenyl)-2-thiourea, also known as m-Tolylthiourea, is an organic compound
belonging to the thiourea class. Thioureas are organosulfur compounds structurally similar to
ureas, with the oxygen atom replaced by a sulfur atom.[1] These compounds and their
derivatives are of significant interest in medicinal chemistry and organic synthesis. They serve
as versatile intermediates for the synthesis of various heterocyclic compounds and have been
evaluated for a range of therapeutic applications, including as anticancer and antimicrobial
agents.[2][3] The synthesis of novel thiourea derivatives is an active area of research for
developing new compounds with enhanced biological potency.[2][4]

Compound Profile
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Property Value Reference
Chemical Formula CsH1oN2S [5]
Molecular Weight 166.24 g/mol [5]1[6]

CAS Number 621-40-9 [5]
Appearance Solid [6]

(3-Methylphenyl)thiourea, m-
Synonyms Tolylthiourea, N-(3- [6]
Methylphenyl)thiourea

Synthesis Protocol

Principle of the Reaction

The synthesis of 1-(3-Methylphenyl)-2-thiourea is typically achieved through the reaction of
an aryl amine (m-toluidine) with a source of thiocyanate. A common method involves the in-situ
generation of the corresponding isothiocyanate from an amine and subsequent reaction. An
alternative and straightforward approach involves reacting 3-methylaniline (m-toluidine) with
ammonium thiocyanate in an acidic medium. The acid catalyzes the formation of isothiocyanic
acid, which then reacts with the amine to form the target thiourea derivative.

Reaction Scheme
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3-Methylaniline Ammonium Thiocyanate

(m-Toluidine) (NH4SCN) Acidic Medium (e.g., HCI) Reflux

\L Product

> 1-(3-Methylphenyl)-2-thiourea

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Combine Reactants:
- 3-Methylaniline
- NH4SCN
- Ethanol
- HCI

Heat to Reflux
(3-4 hours)
Cool and Pour
into Cold Water
Vacuum Filtration
(Isolate Crude Product)
Wash with Water
Recrystallize from
Agueous Ethanol
Vacuum Filtration
(Isolate Pure Product)
Dry in Vacuum Oven

Characterization:
- Melting Point
- IR Spectroscopy
- Yield Calculation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

